Cas no 1471468-84-4 (5-oxo-7,8-dihydro-6H-quinoline-2-carbonitrile)

• Product Name: 5-oxo-7,8-dihydro-6H-quinoline-2-carbonitrile
• CAS No: 1471468-84-4
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 4601507
• PubChem ID: 86709800
• Update Time: 2025-06-08

5-oxo-7,8-dihydro-6H-quinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-oxo-5,6,7,8-tetrahydroquinoline-2-carbonitrile
• 2-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-5-oxo-
• 5-oxo-7,8-dihydro-6H-quinoline-2-carbonitrile
• F82447
• CS-0102372
• SS-4958
• DRUKTSLDCFAWHF-UHFFFAOYSA-N
• EN300-1717705
• AKOS030253669
• DB-107737
• Z2692246795
• 1471468-84-4
• SCHEMBL15437252

• Inchi： 1S/C10H8N2O/c11-6-7-4-5-8-9(12-7)2-1-3-10(8)13/h4-5H,1-3H2
• InChI Key： DRUKTSLDCFAWHF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C=CC=1C#N

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-oxo-7,8-dihydro-6H-quinoline-2-carbonitrile

5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile (CAS No. 1471468-84-4)

5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile is a highly specialized organic compound with the CAS registry number 1471468-84-4. This compound belongs to the class of quinolines, which are aromatic heterocyclic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile features a quinoline skeleton with a ketone group at position 5 and a cyano group at position 2, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile through various routes. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for the precise installation of functional groups while maintaining the integrity of the quinoline framework. This compound has also been explored as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The unique electronic properties of 5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile make it an attractive candidate for applications in optoelectronics. Researchers have investigated its potential as a chromophore in organic light-emitting diodes (OLEDs) and photovoltaic devices. Studies have shown that the compound exhibits strong fluorescence under UV excitation, suggesting its utility in sensing and imaging technologies.

In terms of biological activity, 5-Oxo-7,8-Dihydro-6H-Quinoline-2-Carbonitrile has demonstrated moderate inhibitory effects against several cancer cell lines. Preclinical studies indicate that its cytotoxicity may be attributed to its ability to interfere with cellular signaling pathways and induce apoptosis. These findings have sparked interest in further exploring its potential as a lead compound for anticancer drug development.

The synthesis and characterization of 5-Oxo-7,8-Dihydro-6H Quinoline 2 Carbonitrile have been extensively documented in recent scientific literature. For instance, a study published in *Journal of Medicinal Chemistry* highlighted its role as a key intermediate in the synthesis of novel anti-inflammatory agents. Another research article in *Chemical Communications* detailed its application in constructing advanced materials for energy storage systems.

From an environmental perspective, the ecological impact of 5-Oxo Quinoline Carbonitrile has been evaluated through toxicity assays on aquatic organisms. Results indicate that it exhibits low acute toxicity, suggesting that its industrial use may not pose significant risks to aquatic ecosystems when handled responsibly.

In conclusion, 5-Oxo Quinoline 2 Carbonitrile (CAS No. 1471468 84 4) is a multifaceted compound with promising applications across diverse fields. Its structural versatility and unique chemical properties continue to drive innovative research directions, positioning it as a valuable asset in modern chemical science.